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Compound of Interest

Compound Name: Coniferyl ferulate

Cat. No.: B150036 Get Quote

Essential Safety and Handling Guide for
Coniferyl Ferulate
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Coniferyl ferulate. The following

procedures are based on general laboratory safety protocols and data for structurally related

compounds, as specific hazard information for Coniferyl ferulate is limited. It is crucial to

always consult the most current Safety Data Sheet (SDS) provided by the supplier before

handling this compound.

Personal Protective Equipment (PPE)
Due to the absence of comprehensive GHS classification for Coniferyl ferulate, a cautious

approach is recommended. The following PPE should be worn at all times to minimize

exposure. A related compound, coniferyl alcohol, is considered a hazardous substance and

may cause skin sensitization[1].
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Protection Type Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or

glasses

Protects eyes from potential

splashes of solutions or

contact with the powder.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact and

potential sensitization[1].

Gloves should be thoroughly

washed before removal[2].

Body Protection Laboratory coat
Protects against contamination

of personal clothing.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. Use a NIOSH-

approved respirator if dust is

generated or if working in a

poorly ventilated area[3].

Minimizes inhalation of the

compound, especially in

powdered form.

Handling and Operational Protocol
Coniferyl ferulate is a yellow paste or lyophilized powder, soluble in organic solvents such as

methanol, ethanol, and DMSO[4][5]. Adherence to the following handling procedures is critical

to ensure safety and maintain the integrity of the compound.

Receiving and Storage:

Upon receipt, gently shake the vial to settle the contents, especially if the packaging appears

to have been inverted during transport[6]. For liquid products, a brief centrifugation at 200-

500 RPM will gather the liquid at the bottom of the vial[6].

Store the compound in a tightly sealed vial in a dry, cool, and well-ventilated place[3]. For

long-term storage, refer to the supplier's instructions, which may be at 2-8°C or -20°C[5][6].

Preparation of Solutions:

Whenever possible, prepare and use solutions on the same day[6].
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If stock solutions are necessary, they can be stored as aliquots in tightly sealed vials at -20°C

for up to two weeks[6].

Before use, and prior to opening the vial, allow the product to equilibrate to room

temperature for at least one hour to prevent condensation[6].

Work in a well-ventilated area or a chemical fume hood to avoid inhalation.

General Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes[1][7].

Wash hands thoroughly after handling the compound[3].

Avoid the generation of dust if handling the solid form[8].
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Caption: Workflow for Handling Coniferyl Ferulate.
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Disposal Plan
Dispose of Coniferyl ferulate and any contaminated materials in accordance with local, state,

and federal regulations.

Unused Material: Leave the chemical in its original container. Do not mix with other waste[8].

Contaminated Materials: Items such as gloves, pipette tips, and empty vials that have come

into contact with Coniferyl ferulate should be considered chemical waste.

Waste Containers: Use clearly labeled, sealed containers for solid and liquid waste.

General Guidance: Waste material must be disposed of as hazardous waste. Avoid release

to the environment[1][8].

Quantitative Data
The following table summarizes key quantitative data for Coniferyl ferulate.

Property Value Source

Molecular Formula C₂₀H₂₀O₆ [5]

Molar Mass 356.4 g/mol [5]

Appearance Yellow paste or solid [4]

Solubility in Water
5.574 mg/L @ 25 °C

(estimated)
[9]

IC₅₀ (GST Inhibition) 0.3 µM [10]

Storage Temperature 2-8°C or -20°C [6]

In conclusion, while Coniferyl ferulate shows promise in various research applications,

including its potent inhibition of glutathione S-transferase (GST), the lack of specific safety data

necessitates careful handling[10]. By adhering to the safety protocols outlined in this guide,

researchers can minimize risks and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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